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Get Quote

IWP-2 is a potent small-molecule inhibitor that targets the Wnt signaling pathway. The table below

summarizes its primary targets and cellular effects based on the search results [1] [2] [3].

Target/Parameter

Description

Primary Target

Primary
Mechanism

ICso0 for Wnt
Pathway

Secondary Target

ICso for CK10

Key Cellular
Effects

Porcupine (PORCN), a membrane-bound O-acyltransferase (MBOAT) [1] [3].

Inhibits PORCN-mediated palmitoylation of Wnt proteins, a post-translational
modification essential for Wnt secretion and activity [2] [3] [4].

27 nM (in a cell-free assay) [1] [3] [4].

Casein Kinase 1 Delta (CK19) [2] [3].
40 nM (for the M82FCK1d gatekeeper mutant) [2] [3].

Alters stem cell differentiation; inhibits cancer cell proliferation, migration, and
invasion; induces caspase 3/7 activity [1] [5].

The following diagram illustrates the mechanism by which IWP-2 inhibits the canonical Wnt/-catenin

signaling pathway.

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s548507?utm_src=pdf-body
https://www.smolecule.com/products/s548507?utm_src=pdf-interest
https://www.smolecule.com/products/s548507?utm_src=pdf-body
https://www.tocris.com/products/iwp-2_3533
https://www.invivochem.com/iwp-2.html
https://www.medchemexpress.com/IWP-2.html?srsltid=AfmBOoqXeoFOWhHHB_05GzUif-yx-QI3lu4WccdnWdeCfRe4vJnG8WQG
https://www.tocris.com/products/iwp-2_3533
https://www.medchemexpress.com/IWP-2.html?srsltid=AfmBOoqXeoFOWhHHB_05GzUif-yx-QI3lu4WccdnWdeCfRe4vJnG8WQG
https://www.invivochem.com/iwp-2.html
https://www.medchemexpress.com/IWP-2.html?srsltid=AfmBOoqXeoFOWhHHB_05GzUif-yx-QI3lu4WccdnWdeCfRe4vJnG8WQG
https://www.apexbt.com/iwp-2.html
https://www.tocris.com/products/iwp-2_3533
https://www.medchemexpress.com/IWP-2.html?srsltid=AfmBOoqXeoFOWhHHB_05GzUif-yx-QI3lu4WccdnWdeCfRe4vJnG8WQG
https://www.apexbt.com/iwp-2.html
https://www.invivochem.com/iwp-2.html
https://www.medchemexpress.com/IWP-2.html?srsltid=AfmBOoqXeoFOWhHHB_05GzUif-yx-QI3lu4WccdnWdeCfRe4vJnG8WQG
https://www.invivochem.com/iwp-2.html
https://www.medchemexpress.com/IWP-2.html?srsltid=AfmBOoqXeoFOWhHHB_05GzUif-yx-QI3lu4WccdnWdeCfRe4vJnG8WQG
https://www.tocris.com/products/iwp-2_3533
https://pmc.ncbi.nlm.nih.gov/articles/PMC3678880/
https://www.smolecule.com/products/s548507?utm_src=pdf-body
https://www.smolecule.com/products/s548507?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Wnt Protein
(Unpalmitoylated)

Post-translational
Modification

Inhibits
IWP-2 Inhibitor

Pathway Inactivation

Disrupted

@-catenin Accumulatior)

Target Gene Transcription
(c-MYC, CCND1)

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s548507?utm_src=pdf-body-img
https://www.smolecule.com/products/s548507?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Experimental Protocols and Applications

IWP-2 is widely used in research to modulate the Wnt pathway. Here are some key experimental setups and

their outcomes.

Application /
Protocol

Key Details & Conditions

Observed Outcome / Utility

Cardiomyocyte
Differentiation

Gastric Cancer (in
vitro)

Embryonic
Development

In Vivo
Administration

Human pluripotent stem cells
(hPSCs) treated with CHIR 99021
(GSK-3p inhibitor) followed by IWP-2

[1].

MKN28 cell line treated with 10-50
pM IWP-2 for up to 4 days [5] [4].

Porcine somatic cell nuclear transfer
(SCNT) embryos cultured in medium
with 5.0 uM IWP-2 [6].

C57BL/6 mice injected
intraperitoneally with 200 pL of IWP-
2-liposome 2 hours prior to immune
challenge [2] [4].

Efficiently generates cardiomyocytes;
used in heart-forming organoid models

[1].

Suppressed proliferation, migration,
invasion; increased apoptosis;
downregulated Wnt target genes (c-
MYC, CCND1) [5] [4].

Inactivated Wnt signaling in blastocysts;
impaired blastocyst hatching [6].

Reduced bacterial uptake by
phagocytes; modulated cytokine release
({TNF-q, IL-6; 11L-10) [2] [4].

Practical Considerations for Research Use

For laboratory work with IWP-2, here are some essential technical notes gathered from the search results.

e Solubility: IWP-2 is typically dissolved in DMSO. One supplier reports a maximum solubility of 2.33
mg/mL (5 mM) in DMSO, sometimes requiring gentle warming [1]. Another notes solubility >10 mM in

DMSO and also lists DMF as an alternative solvent with solubility of 12.5 mg/mL [3] [4].
e Stability: It is recommended to store the powder at -20°C. Once dissolved in DMSO, stock solutions
should be aliquoted and stored at -80°C to maximize stability, with use within one month for -20°C

stocks [3].
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e Purity: Commercial IWP-2 is generally available with a purity of 298% (by HPLC) [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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